![molecular formula C21H16N4O3S2 B2975573 3-((4-(3-(methylthio)phenyl)-1,1-dioxido-3-oxo-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)methyl)benzonitrile CAS No. 1251606-46-8](/img/structure/B2975573.png)
3-((4-(3-(methylthio)phenyl)-1,1-dioxido-3-oxo-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)methyl)benzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine , which is a hybrid nucleus made by fusion of two pharmaceutically active moieties, i.e., triazole and thiadiazine . These types of compounds have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors (carbonic anhydrase inhibitors, cholinesterase inhibitors, alkaline phosphatase inhibitors, anti-lipase activity, and aromatase inhibitors) and antitubercular agents .
Scientific Research Applications
Synthesis and Characterization
Research has delved into synthesizing and characterizing compounds with structural similarities, focusing on diverse chemical reactions to create new derivatives with potential applications in materials science and pharmaceuticals. For instance, Akbas et al. (2018) synthesized new pyrimidine derivatives through Multicomponent Cyclocondensation Reactions (MCRs), exploring their antioxidant properties via various in vitro tests. This approach to synthesizing compounds showcases the interest in developing molecules with specific functional properties, potentially applicable to related compounds such as the one (Akbas et al., 2018).
Anticancer and DNA Binding Properties
Another significant area of application for similar compounds involves investigating their anticancer activities and interactions with DNA. Bera et al. (2021) focused on a tridentate NNN ligand and its cobalt(II) complex, demonstrating potential anticancer activity against U937 human monocytic cells and elucidating the mechanism of action via DNA binding studies. This highlights the potential therapeutic applications of complex molecules, possibly extending to compounds like "3-((4-(3-(methylthio)phenyl)-1,1-dioxido-3-oxo-3,4-dihydro-2H-pyrido[2,3-e][1,2,4]thiadiazin-2-yl)methyl)benzonitrile" (Bera et al., 2021).
Antimicrobial Activity
Compounds within this structural family have also been explored for their antimicrobial properties. The synthesis of novel heterocycles based on pyrazole moieties, for example, has been linked to antimicrobial activities, suggesting that similar compounds could be investigated for their potential as antimicrobial agents (El‐Emary, Al-muaikel, & Moustafa, 2002).
Electrochromic Materials
Furthermore, the exploration of compounds for applications in electrochromic materials has been noted. Ming et al. (2015) studied donor-acceptor-type electrochromic polymers incorporating thiadiazolo[3,4-c]pyridine, showcasing the potential of such molecules in developing fast-switching electrochromic devices with low bandgaps. This implies that related compounds might find use in advanced material applications, including display technologies (Ming et al., 2015).
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazoles, have been found to act on a variety of targets, including those involved in antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Mode of Action
It is known that compounds with similar structures interact with their targets through various mechanisms, often leading to changes in the target’s function .
Biochemical Pathways
Compounds with similar structures have been found to affect a variety of biochemical pathways, often resulting in downstream effects such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Pharmacokinetics
It is known that the pharmacokinetic properties of a compound can greatly impact its bioavailability .
Result of Action
Compounds with similar structures have been found to have a variety of effects at the molecular and cellular level, often related to their antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Action Environment
It is known that environmental factors can greatly impact the action, efficacy, and stability of a compound .
Properties
IUPAC Name |
3-[[4-(3-methylsulfanylphenyl)-1,1,3-trioxopyrido[2,3-e][1,2,4]thiadiazin-2-yl]methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N4O3S2/c1-29-18-8-3-7-17(12-18)25-20-19(9-4-10-23-20)30(27,28)24(21(25)26)14-16-6-2-5-15(11-16)13-22/h2-12H,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CFJDARGIJKADLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=CC(=C1)N2C3=C(C=CC=N3)S(=O)(=O)N(C2=O)CC4=CC(=CC=C4)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.